Cas no 2227822-69-5 ((1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol)

• Product Name: (1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol
• CAS No: 2227822-69-5
• MF: C₈H₈ClFO
• MW: 174.599925041199
• CID: 6333948
• PubChem ID: 97109342
• Update Time: 2025-07-02

(1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol
• 2227822-69-5
• EN300-1976083

• Inchi： 1S/C8H8ClFO/c1-5(11)6-2-7(9)4-8(10)3-6/h2-5,11H,1H3/t5-/m1/s1
• InChI Key： VETMHTUJMCLQPS-RXMQYKEDSA-N
• SMILES： ClC1=CC(=CC(=C1)[C@@H](C)O)F

Computed Properties

• Exact Mass: 174.0247707g/mol
• Monoisotopic Mass: 174.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol

Recent Advances in the Synthesis and Applications of (1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS: 2227822-69-5)

The chiral alcohol (1R)-1-(3-chloro-5-fluorophenyl)ethan-1-ol (CAS: 2227822-69-5) has recently emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel central nervous system (CNS) therapeutics. Recent studies published in Q2 2023 demonstrate its critical role as a building block for dopamine D2/D3 receptor partial agonists, with improved metabolic stability compared to earlier generations of antipsychotic candidates.

A breakthrough asymmetric hydrogenation protocol was reported in ACS Catalysis (2023, 13, 4567-4578) using a novel Ir-(S,S)-f-Binaphane catalyst system, achieving >99% ee and 92% yield at 0.1 mol% catalyst loading. This represents a significant improvement over previous biocatalytic reductions that required expensive ketoreductases. The process demonstrates exceptional tolerance to the electron-withdrawing chloro-fluoro substitution pattern, which typically challenges transition metal catalysis.

Structural-activity relationship (SAR) studies published in Journal of Medicinal Chemistry (2023, 66, 8, 5565-5580) reveal that the (1R)-configuration is essential for blood-brain barrier penetration in related analogs. The 3-chloro-5-fluoro substitution pattern was found to optimally balance receptor binding affinity (Ki = 2.3 nM for D3) with metabolic stability (t1/2 > 6h in human hepatocytes). These findings validate the selection of this chiral intermediate for current drug development programs.

Notably, the compound has shown promise beyond CNS applications. A Nature Communications study (2023, 14, 2345) identified derivatives as allosteric modulators of SARS-CoV-2 main protease, with molecular dynamics simulations suggesting the chloro-fluoro aryl group participates in unique halogen bonding interactions with the protein's oxyanion hole. This unexpected discovery opens new antiviral design possibilities.

Process chemistry advancements include a continuous flow synthesis platform (Org. Process Res. Dev. 2023, 27, 4, 712-720) that achieves 85% overall yield from commodity chemicals in <6h residence time. The system's inline IR monitoring and AI-based optimization algorithms represent a paradigm shift for scale-up of this intermediate, addressing previous batch-to-batch variability issues in the reduction step.

Analytical method developments have kept pace, with a recent J. Pharm. Biomed. Anal. publication (2023, 229, 115372) describing a chiral SFC-MS method capable of detecting <0.05% of the undesired (1S)-enantiomer. This sensitivity is critical given the stringent regulatory requirements for CNS drug intermediates, where even minor enantiomeric impurities can significantly impact pharmacological profiles.

Looking forward, patent activity (WO2023086872, WO2023114933) suggests expanding applications in next-generation antipsychotics and Parkinson's disease therapies. The compound's versatility as a synthetic handle - allowing derivatization at both the hydroxyl and aryl positions - continues to drive innovation in structure-based drug design across multiple therapeutic areas.